Cas no 2728279-96-5 (Cyclobutanemethanamine, 1-(4-bromophenyl)-3,3-dimethyl-, hydrochloride (1:1))

• Product Name: Cyclobutanemethanamine, 1-(4-bromophenyl)-3,3-dimethyl-, hydrochloride (1:1)
• CAS No: 2728279-96-5
• MF: C₁₃H₁₉BrClN
• MW: 304.653661966324
• CID: 5458078
• PubChem ID: 165691025
• Update Time: 2023-08-27

Cyclobutanemethanamine, 1-(4-bromophenyl)-3,3-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z5282917708
• EN300-37019637
• 1-[1-(4-bromophenyl)-3,3-dimethylcyclobutyl]methanamine hydrochloride
• 2728279-96-5
• Cyclobutanemethanamine, 1-(4-bromophenyl)-3,3-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C13H18BrN.ClH/c1-12(2)7-13(8-12,9-15)10-3-5-11(14)6-4-10;/h3-6H,7-9,15H2,1-2H3;1H
• InChI Key： PZTXAYHQTKWYTA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(CN)CC(C)(C)C1.[H]Cl

Computed Properties

• Exact Mass: 303.03894g/mol
• Monoisotopic Mass: 303.03894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų